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Compound of Interest

Compound Name: Pentapeptide-18

Cat. No.: B1674835 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals handling Pentapeptide-18. While

some safety data sheets (SDS) classify Pentapeptide-18 as non-hazardous, it is prudent

laboratory practice to handle all chemical compounds, including synthetic peptides, with a

comprehensive safety mindset to minimize exposure and ensure research integrity.[1][2] This

document outlines best practices that prioritize user safety beyond minimum classifications.

Hazard Assessment and Chemical Properties
Pentapeptide-18 is a synthetic peptide composed of five amino acids: alanine, glycine,

leucine, phenylalanine, and tyrosine.[3][4] It is primarily used in cosmetic formulations for its

anti-aging properties.[3][5] Although one supplier's SDS indicates the substance is not

classified as hazardous under the Globally Harmonized System (GHS), general principles for

handling fine powders and research chemicals should be strictly followed.[1] Peptides, in a

lyophilized (powder) state, can be easily aerosolized and inhaled during handling.[6]

Table 1: Hazard and Property Summary
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Identifier Information Source

Chemical Name Pentapeptide-18 N/A

Synonyms

N-[N-[N-(N-L-Tyrosyl-D-

alanyl)glycyl]-L-phenylalanyl]-

L-leucine

[3]

CAS Number 64963-01-5 [7]

GHS Classification Not classified as hazardous [1]

Potential Hazards

May be harmful if inhaled or

swallowed; may cause

respiratory tract, skin, or eye

irritation.[8]

General guidance for

peptides[2][8]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

| Storage | Store lyophilized powder at -20°C or colder, protected from light.[2][7][9] | N/A |

Personal Protective Equipment (PPE)
A thorough risk assessment should precede any handling of Pentapeptide-18.[10] The

following PPE is recommended as a standard for minimizing exposure, regardless of the task.

Table 2: Recommended Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.ulprospector.com/en/la/PersonalCare/Detail/5737/635312/SpecPed-PP18P-Pentapeptide-18
https://www.formulationbio.com/pentapeptide-18-item-3673.html
https://cdn.caymanchem.com/cdn/msds/35198m.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Pentapeptide_3.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://cdn.caymanchem.com/cdn/msds/35198m.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Guide_to_Handling_Pentapeptide_3.pdf
https://www.formulationbio.com/pentapeptide-18-item-3673.html
https://biolongevitylabs.com/research/peptide-stability-handling-storage/
https://www.benchchem.com/product/b1674835?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification and Use

Eye & Face Protection Safety Goggles
Required for protection
against dust particles and
liquid splashes.[6][10]

Face Shield

Recommended in addition to

goggles when reconstituting

powder or handling larger

quantities where splashing is a

risk.[10]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

standard.[2][6] Inspect before

use and change immediately if

contaminated.

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect skin and clothing.[2][6]

[10]

| Respiratory Protection | Dust Mask / Respirator | Recommended when weighing or otherwise

handling the lyophilized powder to prevent inhalation.[2][6][10] All powder handling should

occur in a ventilated enclosure.[2][6] |

Operational Plan: From Receipt to Use
A systematic workflow ensures both the safety of laboratory personnel and the stability of the

peptide.

Experimental Protocol 1: Receiving and Storage
Inspection: Upon receipt, visually inspect the container for damage or a compromised seal.

Confirm the label matches the order.

Lyophilized Storage: For long-term storage, keep the lyophilized powder in its tightly sealed

container at -20°C or colder, protected from light and moisture.[2][9][11]
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Solution Storage: Storing peptides in solution for long periods is not recommended.[11] If

necessary, create single-use aliquots and store them frozen at -20°C or -80°C to prevent

degradation from repeated freeze-thaw cycles.[9] Clearly label all aliquots with the peptide

name, concentration, and preparation date.[10]

Experimental Protocol 2: Safe Handling and
Reconstitution

Preparation: Before opening the container, allow it to equilibrate to room temperature to

prevent condensation, which can compromise peptide stability.[9]

Designated Area: Confine all handling of the peptide to a designated area, such as a

chemical fume hood or a ventilated biosafety cabinet, especially when weighing the

lyophilized powder.[2][6]

Weighing: Carefully weigh the desired amount of powder onto weighing paper. Use

appropriate tools to minimize the creation of airborne dust.

Reconstitution: Add the appropriate sterile, high-purity water or buffer to the vial containing

the peptide.[2] Do not shake. Gently swirl or sonicate briefly to dissolve the contents.[2]

Hand Hygiene: Always wash hands thoroughly with soap and water after handling is

complete and before leaving the laboratory.[8]
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Preparation

Handling & Reconstitution

Final Steps

Start: Retrieve Peptide
from -20°C Storage

Equilibrate vial
to room temperature

Don appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Prepare designated work area
(e.g., fume hood)

Carefully weigh
lyophilized powder

Transfer powder to
sterile vial

Add recommended solvent
and gently swirl/sonicate to dissolve

Aliquot solution into
single-use vials

Label all aliquots
(Name, Conc., Date)

Store aliquots at -20°C or -80°C
for future use

End: Clean work area
and wash hands

Click to download full resolution via product page

Diagram 1: Workflow for Safe Handling and Reconstitution.
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First Aid Measures
In case of accidental exposure, follow these procedures:

After Inhalation: Move the person to fresh air. If complaints arise, consult a doctor.[1]

After Skin Contact: While the product is generally not considered a skin irritant, it is best

practice to wash the affected area with soap and plenty of water.[1][8]

After Eye Contact: Rinse the opened eye for several minutes under running water.[1]

After Swallowing: If symptoms persist, consult a doctor.[1] Do not induce vomiting.[2]

Disposal Plan
Proper disposal is critical for laboratory safety and environmental compliance. Do not dispose

of Pentapeptide-18 or its containers in regular trash or down the drain.[2][12] Treat all

materials contaminated with the peptide as chemical waste.[10]

Experimental Protocol 3: Waste Segregation and
Disposal

Solid Waste:

Collection: Place all contaminated solid materials—including gloves, pipette tips, weighing

paper, and empty vials—into a designated, leak-proof hazardous waste container.[10][12]

Labeling: Clearly label the container with "Hazardous Waste," the chemical name

"Pentapeptide-18," and the accumulation start date.[12]

Liquid Waste:

Collection: Collect all unused solutions containing Pentapeptide-18 in a separate, sealed,

and clearly labeled container designated for chemical waste.[10]

Labeling: Label the container with "Hazardous Waste," list "Pentapeptide-18 solution,"

and include all solvent components with their approximate percentages.[12]
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Storage and Pickup:

Store all waste containers in a designated and secure satellite accumulation area.

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for waste pickup and disposal according to official regulations.[1][12]
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Solid Waste Stream Liquid Waste Stream

Waste Generation

Is the waste solid?

Place in 'Solid Hazardous Waste'
container (e.g., gloves, vials, tips)

Yes

Place in 'Liquid Hazardous Waste'
container (e.g., unused solutions)

No

Label container with:
'Hazardous Waste', 'Pentapeptide-18'

Store sealed container
in designated satellite area

Label container with:
'Hazardous Waste', 'Pentapeptide-18 Solution',

and all solvents

Contact EHS for
waste pickup

Compliant Disposal
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Diagram 2: Logical Workflow for Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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